Cas no 552814-15-0 (N-(4-Amino-2-methoxyphenyl)isonicotinamide)

• Product Name: N-(4-Amino-2-methoxyphenyl)isonicotinamide
• CAS No: 552814-15-0
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 4715171
• Update Time: 2025-10-23

N-(4-Amino-2-methoxyphenyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(4-AMINO-2-METHOXYPHENYL)ISONICOTINAMIDE
• N-(4-amino-2-methoxyphenyl)pyridine-4-carboxamide
• Oprea1_599840
• ASN 01337761
• N-(4-Amino-2-methoxy-phenyl)-isonicotinamide
• N-(4-Amino-2-methoxyphenyl)isonicotinamide

• Inchi： 1S/C13H13N3O2/c1-18-12-8-10(14)2-3-11(12)16-13(17)9-4-6-15-7-5-9/h2-8H,14H2,1H3,(H,16,17)
• InChI Key： PYPKNGWROPDFIM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NC(C1C=CN=CC=1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.2
• Topological Polar Surface Area: 77.2

Additional information on N-(4-Amino-2-methoxyphenyl)isonicotinamide

N-(4-Amino-2-methoxyphenyl)isonicotinamide (CAS No. 552814-15-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(4-Amino-2-methoxyphenyl)isonicotinamide (CAS No. 552814-15-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isonicotinamides, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to N-(4-Amino-2-methoxyphenyl)isonicotinamide.

Chemical Structure and Synthesis

The molecular formula of N-(4-Amino-2-methoxyphenyl)isonicotinamide is C₁₃H₁₄N₄O₂, with a molecular weight of 262.27 g/mol. The compound consists of an isonicotinamide moiety attached to a substituted aniline group. The isonicotinamide portion contains a pyridine ring with a carboxamide functional group, while the aniline portion features an amino group and a methoxy substituent on a benzene ring. This unique combination of functional groups imparts specific chemical and biological properties to the molecule.

The synthesis of N-(4-Amino-2-methoxyphenyl)isonicotinamide typically involves the reaction of 4-amino-2-methoxyaniline with isonicotinic acid chloride or isonicotinic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction conditions are carefully controlled to ensure high yield and purity of the final product. Recent advancements in synthetic methodologies have focused on optimizing these conditions to improve the efficiency and scalability of the synthesis process.

Physical Properties and Solubility

N-(4-Amino-2-methoxyphenyl)isonicotinamide is a white crystalline solid with a melting point ranging from 190°C to 193°C. It exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, but has limited solubility in water. The solubility profile of this compound is crucial for its application in biological assays and pharmaceutical formulations.

The solubility characteristics can be influenced by factors such as pH, temperature, and the presence of co-solvents or surfactants. For instance, increasing the pH can enhance the solubility of N-(4-Amino-2-methoxyphenyl)isonicotinamide due to the protonation of its amine groups. This property is particularly important when designing drug delivery systems or formulating solutions for in vitro studies.

Biological Activities and Mechanisms of Action

N-(4-Amino-2-methoxyphenyl)isonicotinamide has been extensively studied for its potential therapeutic applications, particularly in the areas of anti-inflammatory and anticancer activities. Research has shown that this compound can modulate various signaling pathways involved in inflammation and cancer progression.

In anti-inflammatory studies, N-(4-Amino-2-methoxyphenyl)isonicotinamide has demonstrated significant inhibition of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The mechanism underlying this effect involves the suppression of nuclear factor-kappa B (NF-κB) activation, a key transcription factor responsible for regulating inflammatory gene expression. Additionally, this compound has been shown to inhibit cyclooxygenase (COX) enzymes, which are involved in prostaglandin synthesis and play a crucial role in inflammation.

In cancer research, N-(4-Amino-2-methoxyphenyl)isonicotinamide has exhibited potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The antiproliferative activity is attributed to its ability to induce apoptosis through the activation of caspase-dependent pathways. Furthermore, this compound has been found to inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways.

Clinical Trials and Future Prospects

The promising preclinical results obtained with N-(4-Amino-2-methoxyphenyl)isonicotinamide have paved the way for further clinical investigations. Several Phase I and Phase II clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating inflammatory diseases and cancer. Preliminary data from these trials have shown favorable outcomes, with patients exhibiting improved symptoms and reduced side effects compared to conventional treatments.

The future prospects for N-(4-Amino-2-methoxyphenyl)isonicotinamide are promising. Ongoing research aims to optimize its pharmacokinetic properties, enhance its bioavailability, and explore combination therapies with other drugs to achieve synergistic effects. Additionally, efforts are being made to develop novel formulations that can improve patient compliance and reduce dosing frequency.

Conclusion

N-(4-Amino-2-methoxyphenyl)isonicotinamide (CAS No. 552814-15-0) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure confers specific physical properties that make it suitable for various biological applications. Extensive research has highlighted its anti-inflammatory and anticancer activities, supported by robust mechanisms of action involving key signaling pathways. As clinical trials progress, this compound holds promise as a novel therapeutic agent for treating inflammatory diseases and cancer.